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Mechanism of Action and Receptor Profile

Roxindole is a dopaminergic and serotonergic agent. The table below summarizes its affinity (pKi) and

efficacy at various human receptors, based on a study of the recombinant receptors [1].

Receptor Affinity (pKi) Agonist Efficacy (E,ax, % relative to native agonist)
5-HT 5 9.42 59.6% (Partial Agonist)

Dopamine D3 8.93 30.0% (Partial Agonist)

Dopamine D, 8.55 10.5% (Weak Partial Agonist)

Dopamine D4 8.23 35.1% (Partial Agonist)

5-HT,p 7.05 13.7% (Weak Agonist)

5-HT,p 6.00 27.1% (Weak Agonist)

Roxindole also acts as a serotonin reuptake inhibitor (ICso = 1.4 nM) and has been reported to act as a 5-

HT 5 receptor antagonist [2] [3].
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This receptor profile is visualized in the following diagram, which shows roxindele's primary mechanisms

and their functional consequences.

Roxindole's primary mechanisms of action and associated clinical effects.

Clinical Development and Applications

Roxindole was originally developed for schizophrenia, but its antipsychotic efficacy in trials was only
modest [2]. It was unexpectedly found to produce potent and rapid antidepressant and anxiolytic effects,
leading to its further investigation for the treatment of major depression, obsessive-compulsive disorder,
and panic disorder [2] [4]. It has also been studied for Parkinson's disease and prolactinoma [2]. The drug

has been discontinued in Phase 3 clinical trials and was never marketed [2] [4].
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Email: info@smolecule.com or Request Quote Online.

References

1. Actions of roxindole at recombinant human dopamine D2 ... [link.springer.com]
2. - Wikipedia Roxindole [en.wikipedia.org]

3. Roxindole [medbox.iiab.me]

4. Roxindole - Drug Targets, Indications, Patents [synapse.patsnap.com]

To cite this document: Smolecule. [roxindole pharmacokinetics and metabolism]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b541866#roxindole-

pharmacokinetics-and-metabolism]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


https://www.smolecule.com/products/s541866?utm_src=pdf-body
https://www.smolecule.com/products/s541866?utm_src=pdf-body
https://www.smolecule.com/products/s541866?utm_src=pdf-body
https://en.wikipedia.org/wiki/Roxindole
https://en.wikipedia.org/wiki/Roxindole
https://synapse.patsnap.com/drug/28b888104af9428694dc384fdee63f8d
https://en.wikipedia.org/wiki/Roxindole
https://en.wikipedia.org/wiki/Roxindole
https://synapse.patsnap.com/drug/28b888104af9428694dc384fdee63f8d
https://www.smolecule.com/products/s541866?utm_src=pdf-custom-synthesis
https://link.springer.com/article/10.1007/PL00005374
https://en.wikipedia.org/wiki/Roxindole
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Roxindole
https://synapse.patsnap.com/drug/28b888104af9428694dc384fdee63f8d
https://www.smolecule.com/products/b541866#roxindole-pharmacokinetics-and-metabolism
https://www.smolecule.com/products/b541866#roxindole-pharmacokinetics-and-metabolism
https://www.smolecule.com/products/b541866#roxindole-pharmacokinetics-and-metabolism
https://www.smolecule.com/products/s541866?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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